molecular formula C9H15N5O B1483983 1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol CAS No. 2098048-40-7

1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol

Cat. No. B1483983
CAS RN: 2098048-40-7
M. Wt: 209.25 g/mol
InChI Key: QCCRIOJJFANXPX-UHFFFAOYSA-N
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Description

1-(2-Azidoethyl)-3-(tert-Butyl)-1H-pyrazol-5-ol, also known as azidopyrazol-5-ol (A-5-O), is a heterocyclic compound that belongs to the pyrazole family. It is a white, crystalline solid with a molecular weight of 220.19 g/mol and a melting point of 140-142°C. A-5-O is a synthetic compound that has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

Hydrogen-Bonded Structures

Research on hydrogen-bonded structures of pyrazole derivatives, such as "3-tert-butyl-5-[(4-methoxybenzyl)amino]-1-phenyl-1H-pyrazole," has shown that these molecules can link into chains or aggregates through hydrogen bonds, demonstrating potential applications in the design of molecular assemblies and materials science (Abonía et al., 2007).

Reactivity and Synthetic Applications

Studies have explored the reactivity of pyrazole derivatives, leading to the synthesis of biologically active compounds and intermediates for further chemical transformations. For instance, the synthesis of 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo-[5,1-c][1,2,4]triazin-4(6H)-one from sodium azide and its further reactivity demonstrates the versatility of pyrazole derivatives in medicinal chemistry and organic synthesis (Mironovich & Shcherbinin, 2014).

Mechanoluminescence and OLED Applications

The mechanoluminescence and efficient white OLED applications of Pt(II) phosphors bearing pyrazolyl pyrazolate chelates highlight the potential of pyrazole derivatives in developing new photophysical properties and electronic devices. The synthesis of these complexes and their application in OLEDs showcase the material science applications of pyrazole derivatives (Huang et al., 2013).

Structural Diversity and Supramolecular Chemistry

The study of structural diversity and supramolecular chemistry of pyrazole derivatives, as seen in "Seven 5-benzylamino-3-tert-butyl-1-phenyl-1H-pyrazoles," reveals the capacity of these compounds to form varied hydrogen-bonded supramolecular structures. This research contributes to the understanding of molecular interactions and the design of supramolecular architectures (Castillo et al., 2009).

properties

IUPAC Name

2-(2-azidoethyl)-5-tert-butyl-1H-pyrazol-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N5O/c1-9(2,3)7-6-8(15)14(12-7)5-4-11-13-10/h6,12H,4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCCRIOJJFANXPX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC(=O)N(N1)CCN=[N+]=[N-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N5O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
Reactant of Route 2
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
Reactant of Route 3
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
Reactant of Route 4
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
Reactant of Route 5
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
Reactant of Route 6
1-(2-azidoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol

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